Cas no 870562-71-3 (2-Cyano-4-fluorobenzylamine)

• Product Name: 2-Cyano-4-fluorobenzylamine
• CAS No: 870562-71-3
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4990081
• Update Time: 2025-07-02

2-Cyano-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-4-FLUOROBENZYLAMINE
• 2-(aminomethyl)-5-fluorobenzonitrile
• Benzonitrile, 2-(aminomethyl)-5-fluoro-
• 2-Cyano-4-fluorobenzylamine

• Inchi： 1S/C8H7FN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H,4,10H2
• InChI Key： YDTCKYRLMVKQOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Cyano-4-fluorobenzylamine

Introduction to 2-Cyano-4-fluorobenzylamine (CAS No. 870562-71-3)

2-Cyano-4-fluorobenzylamine, identified by the chemical compound code CAS No. 870562-71-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzylamine derivatives, characterized by the presence of a cyano group and a fluorine substituent on the benzene ring. The unique structural features of 2-Cyano-4-fluorobenzylamine make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Cyano-4-fluorobenzylamine consists of a benzene ring substituted with a cyano group at the 2-position and a fluorine atom at the 4-position, along with an amine functional group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity and reactivity in synthetic chemistry. The cyano group, being highly polar, enhances the molecule's solubility in polar solvents, while the fluorine atom introduces additional electronic effects that can modulate the compound's interaction with biological targets.

In recent years, 2-Cyano-4-fluorobenzylamine has been extensively studied for its potential applications in drug discovery and development. One of the most compelling areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism and inflammation. The presence of both the cyano and fluorine groups allows for facile functionalization, enabling chemists to design molecules with tailored pharmacokinetic properties.

A particularly noteworthy application of 2-Cyano-4-fluorobenzylamine is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By incorporating 2-Cyano-4-fluorobenzylamine into the molecular framework of kinase inhibitors, researchers have been able to develop compounds that exhibit high selectivity and potency. The fluorine atom, in particular, has been shown to enhance binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with target proteins.

The role of 2-Cyano-4-fluorobenzylamine extends beyond kinase inhibition. It has also been explored as a building block for developing antiviral and antibacterial agents. The cyano group can serve as a handle for further derivatization, allowing chemists to introduce additional functional moieties that enhance antimicrobial activity. For example, researchers have synthesized derivatives of 2-Cyano-4-fluorobenzylamine that exhibit potent activity against drug-resistant bacteria by targeting essential bacterial enzymes or metabolic pathways.

In addition to its therapeutic applications, 2-Cyano-4-fluorobenzylamine has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing advanced materials with specific electronic properties. Furthermore, its derivatives have been investigated as potential intermediates in the synthesis of agrochemicals that offer improved crop protection properties while minimizing environmental impact.

The synthetic chemistry of 2-Cyano-4-fluorobenzylamine is another area where significant progress has been made. Researchers have developed efficient methods for its preparation from readily available starting materials, often employing transition metal-catalyzed reactions to achieve high yields and selectivity. These synthetic advances have not only facilitated access to pure samples of 2-Cyano-4-fluorobenzylamine but also provided insights into its reactivity patterns, which are essential for further derivatization and application development.

The biological evaluation of 2-Cyano-4-fluorobenzylamine has revealed several interesting properties beyond its role as an intermediate. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pain signaling and inflammation. Additionally, some derivatives have demonstrated neuroprotective effects in animal models, suggesting potential applications in treating neurodegenerative diseases.

The pharmacokinetic profile of 2-Cyano-4-fluorobenzylamine-based compounds is another critical aspect that has been thoroughly investigated. Researchers have focused on optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. Strategies such as prodrug design and molecular optimization have been employed to improve pharmacokinetic properties while maintaining biological activity.

The future prospects for 2-Cyano-4-fluorobenzylamine are promising, with ongoing research aimed at uncovering new applications and expanding its utility across multiple therapeutic areas. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid identification of novel derivatives with enhanced properties.